Cas no 1048916-96-6 (2-Methyl-3-(4-methylpiperazin-1-yl)propanoic acid)

• Product Name: 2-Methyl-3-(4-methylpiperazin-1-yl)propanoic acid
• CAS No: 1048916-96-6
• MF: C₉H₁₈N₂O₂
• MW: 186.251422405243
• MDL: MFCD11053020
• CID: 4678812
• Update Time: 2025-06-08

2-Methyl-3-(4-methylpiperazin-1-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-methyl-3-(4-methylpiperazin-1-yl)propanoic acid
• 1-piperazinepropanoic acid, alpha,4-dimethyl-
• 2-Methyl-3-(4-methylpiperazin-1-yl)propanoic acid

• MDL： MFCD11053020
• Inchi： 1S/C9H18N2O2/c1-8(9(12)13)7-11-5-3-10(2)4-6-11/h8H,3-7H2,1-2H3,(H,12,13)
• InChI Key： PXIPVDJAXDUQCH-UHFFFAOYSA-N
• SMILES： OC(C(C)CN1CCN(C)CC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 177
• Topological Polar Surface Area: 43.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines N-alkylpiperazines

Additional information on 2-Methyl-3-(4-methylpiperazin-1-yl)propanoic acid

Introduction to 2-Methyl-3-(4-methylpiperazin-1-yl)propanoic Acid (CAS No. 1048916-96-6)

2-Methyl-3-(4-methylpiperazin-1-yl)propanoic acid, identified by its Chemical Abstracts Service number CAS No. 1048916-96-6, is a compound of significant interest in the field of pharmaceutical chemistry and drug discovery. This molecule, featuring a combination of an acidic side chain and a piperazine moiety, has garnered attention due to its structural features and potential biological activities.

The molecular structure of 2-Methyl-3-(4-methylpiperazin-1-yl)propanoic acid consists of a propanoic acid backbone substituted with a 4-methylpiperazine group at the third carbon position. This unique arrangement imparts specific chemical and pharmacological properties, making it a valuable scaffold for the development of novel therapeutic agents. The presence of the piperazine ring is particularly noteworthy, as piperazine derivatives are widely recognized for their role in various pharmacological applications.

In recent years, there has been a growing interest in exploring the potential of piperazine-based compounds in the treatment of neurological and cardiovascular disorders. The methyl substitution on the piperazine ring in 2-Methyl-3-(4-methylpiperazin-1-yl)propanoic acid may influence its binding affinity and selectivity towards certain biological targets. This compound has been studied for its potential interactions with neurotransmitter receptors, particularly those involved in modulating pain perception and cognitive function.

One of the most compelling aspects of 2-Methyl-3-(4-methylpiperazin-1-yl)propanoic acid is its versatility as a building block in medicinal chemistry. The carboxylic acid group at one end of the molecule allows for further functionalization, enabling chemists to design more complex derivatives with tailored properties. Such modifications can enhance solubility, improve bioavailability, or target specific metabolic pathways.

The pharmacological profile of this compound has been investigated in several preclinical studies. Researchers have explored its potential as an antagonist or partial agonist for various receptors, including serotonin (5-HT) and dopamine receptors. These studies have provided insights into the compound's mechanism of action and its potential therapeutic applications. For instance, modulation of serotonin receptors has been linked to improvements in mood disorders and anxiety management.

Moreover, the structural similarity of 2-Methyl-3-(4-methylpiperazin-1-yl)propanoic acid to known pharmacologically active compounds suggests that it may exhibit similar effects but with potentially improved efficacy or reduced side effects. This hypothesis is supported by computational modeling studies that predict favorable binding interactions between this compound and target proteins. Such virtual screening approaches have become increasingly important in drug discovery, allowing researchers to rapidly identify promising candidates for further investigation.

The synthesis of 2-Methyl-3-(4-methylpiperazin-1-yl)propanoic acid involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques, such as catalytic hydrogenation and nucleophilic substitution, have been employed to construct the desired molecular framework efficiently. The development of scalable synthetic routes is crucial for transitioning from laboratory-scale production to industrial manufacturing.

In addition to its pharmacological potential, 2-Methyl-3-(4-methylpiperazin-1-yl)propanoic acid has shown promise in material science applications. Its unique structural features make it a suitable candidate for designing novel polymers or functional materials with specific properties. For example, incorporation into polymer matrices can enhance thermal stability or mechanical strength, making it useful in advanced material formulations.

The regulatory landscape for pharmaceutical compounds like 2-Methyl-3-(4-methylpiperazin-1-yl)propanoic acid is stringent but well-defined. Compliance with Good Manufacturing Practices (GMP) and other regulatory guidelines ensures that these compounds are produced consistently and safely for clinical use. As research continues to uncover new applications for this molecule, collaboration between academic institutions, biotechnology companies, and regulatory agencies will be essential to bring innovative therapies to market efficiently.

In conclusion, 2-Methyl-3-(4-methylpiperazin-1-yl)propanoic acid (CAS No. 1048916-96-6) represents a fascinating compound with diverse applications in pharmaceuticals and materials science. Its unique structural features, coupled with promising preclinical data, position it as a valuable asset in ongoing drug discovery efforts. As research advances, this molecule is likely to play an increasingly important role in developing next-generation therapeutic agents that address unmet medical needs.